Cas no 100900-34-3 (2-\u200bBromopropionic Acid-\u200b1-\u200b13C)

• Product Name: 2-\u200bBromopropionic Acid-\u200b1-\u200b13C
• CAS No: 100900-34-3
• MF: C₃H₅BrO₂
• MW: 153.967255353928
• CID: 124308
• PubChem ID: 16211824
• Update Time: 2025-06-09

2-\u200bBromopropionic Acid-\u200b1-\u200b13C Chemical and Physical Properties

Names and Identifiers

• Propanoic-1-13C acid,2-bromo- (9CI)
• 2-bromopropanoic acid
• 2-Bromopropionic acid-1-13C, 99 atom % 13C
• 2-Bromopropionic-1-13C acid
• 2-bromo(113C)propanoic acid
• 2-Bromo(1-~13~C)propanoic acid
• 100900-34-3
• DTXSID00583489
• 2-\u200bBromopropionic Acid-\u200b1-\u200b13C

• Inchi： 1S/C3H5BrO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)/i3+1
• InChI Key： MONMFXREYOKQTI-LBPDFUHNSA-N
• SMILES： BrC([13C](=O)O)C

Computed Properties

• Exact Mass: 151.94725
• Monoisotopic Mass: 152.95065g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.7 g/mL at 25 °C(lit.)
• Boiling Point: 203 °C(lit.)
• Flash Point: 212 °F
• Refractive Index: n20/D 1.4749(lit.)
• PSA: 37.3
• Solubility: Not determined

2-\u200bBromopropionic Acid-\u200b1-\u200b13C Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-22
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 2-\u200bBromopropionic Acid-\u200b1-\u200b13C

Introduction to 2-Bromopropionic Acid-1-13C and Its Significance in Modern Chemical Research

2-Bromopropionic Acid-1-13C, with the CAS number 100900-34-3, is a specialized isotope-labeled compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a brominated propionic acid backbone with a carbon-13 isotope at the terminal position, offers unique advantages for metabolic studies, drug development, and analytical chemistry applications. The incorporation of the stable isotope carbon-13 provides a non-radioactive labeling tool that enhances the sensitivity and specificity of nuclear magnetic resonance (NMR) spectroscopy, making it an invaluable asset for researchers seeking to elucidate molecular structures and dynamic processes.

The structural integrity of 2-Bromopropionic Acid-1-13C is characterized by a carboxylic acid group at one end and a bromine substituent on the propyl chain, with the carbon-13 isotope specifically positioned at the first carbon atom. This configuration allows for precise tracing of metabolic pathways and interactions within biological systems. The bromine atom serves as a handle for further chemical modifications, enabling the synthesis of more complex molecules such as peptidomimetics, inhibitors, and probes. Such modifications are crucial for developing novel therapeutic agents and understanding disease mechanisms at the molecular level.

In recent years, the demand for high-quality isotope-labeled compounds like 2-Bromopropionic Acid-1-13C has surged due to advancements in metabolomics and proteomics. These fields rely heavily on isotopic labeling techniques to monitor changes in biochemical pathways under various conditions. For instance, researchers have utilized this compound to study the metabolism of amino acids and fatty acids in cancer cells, providing insights into how these pathways contribute to tumor growth and progression. The ability to track these processes with high resolution has opened new avenues for therapeutic intervention.

The pharmaceutical industry has also embraced 2-Bromopropionic Acid-1-13C for its role in drug discovery and development. The compound's versatility allows it to be incorporated into a wide range of molecules, facilitating the synthesis of potential drug candidates. Additionally, its use in NMR studies helps in determining the three-dimensional structure of complex biomolecules, which is essential for understanding their function and designing effective drugs. Several recent publications have highlighted its application in developing kinase inhibitors, where precise structural information is critical for optimizing drug efficacy.

Beyond its applications in life sciences, 2-Bromopropionic Acid-1-13C finds utility in analytical chemistry. Its isotopic label enhances the detection limits in mass spectrometry (MS) and NMR spectroscopy, enabling researchers to identify and quantify trace compounds in environmental and industrial samples. This capability is particularly valuable in studying pollutant degradation pathways and monitoring industrial processes that involve organic compounds.

The synthesis of 2-Bromopropionic Acid-1-13C involves careful selection of starting materials and reaction conditions to ensure high isotopic purity. Advanced synthetic techniques, such as isotopic exchange reactions and catalytic hydrogenation, are employed to achieve this goal. The resulting compound must meet stringent quality standards to be suitable for sensitive applications like NMR spectroscopy. Manufacturers often conduct rigorous testing to verify purity levels and ensure consistency across batches.

The growing interest in green chemistry has also influenced the production of 2-Bromopropionic Acid-1-13C. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods have been investigated as an alternative to traditional chemical synthesis. These approaches align with global efforts to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 2-Bromopropionic Acid-1-13C (CAS no: 100900-34-3) is a multifaceted compound with broad applications in chemical biology, pharmaceutical research, and analytical chemistry. Its unique structural features make it an indispensable tool for studying metabolic processes, developing new drugs, and analyzing complex mixtures. As research continues to evolve, the importance of high-quality isotopic labeled compounds like this one will only continue to grow.